
Evaluating Pyriofenone's Impact on Non-Target
Organisms: A Comparative Guide

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Pyriofenone

Cat. No.: B131606 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the environmental impact of Pyriofenone, a

fungicide used for controlling powdery mildew, with several alternative fungicides. The

information is intended to assist researchers, scientists, and drug development professionals in

making informed decisions regarding the selection and use of these agricultural chemicals. The

comparison focuses on the effects on non-target organisms, presenting quantitative toxicity

data, detailed experimental protocols, and visual representations of toxicological pathways and

experimental workflows.

Executive Summary
Pyriofenone is a fungicide that is effective against powdery mildew on a variety of crops.[1][2]

When used according to label directions, it is generally considered to pose a negligible risk to a

wide range of non-target organisms, including terrestrial invertebrates, birds, mammals, and

most aquatic life.[3] However, it may present a slight risk to freshwater algae and marine

invertebrates.[3] This guide provides a detailed comparison of Pyriofenone with other

commonly used fungicides for powdery mildew control, such as Azoxystrobin, Boscalid,

Myclobutanil, Trifloxystrobin, and Fluxapyroxad. The comparative data reveals variations in

toxicity profiles across different non-target species, highlighting the importance of selecting

fungicides with the most favorable environmental profile for a given application.
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The following tables summarize the acute and chronic toxicity of Pyriofenone and its

alternatives to key non-target organisms. The data is presented to facilitate a direct comparison

of the potential environmental risks associated with each fungicide.
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Fungicide Test Organism Endpoint Value (mg/L) Reference

Pyriofenone

Rainbow Trout

(Oncorhynchus

mykiss)

96-h LC50 >1.36 [4]

Daphnia magna 48-h EC50 >1.96 [4]

Azoxystrobin

Rainbow Trout

(Oncorhynchus

mykiss)

96-h LC50 0.47 [5]

Daphnia magna 48-h EC50 0.28 [5]

Boscalid

Rainbow Trout

(Oncorhynchus

mykiss)

96-h LC50 2.7 [6]

Daphnia magna 48-h EC50 5.3 [6]

Myclobutanil

Rainbow Trout

(Oncorhynchus

mykiss)

96-h LC50 2.3 [7]

Daphnia magna 48-h EC50 10.0 [7]

Trifloxystrobin

Rainbow Trout

(Oncorhynchus

mykiss)

96-h LC50 0.015 [8]

Daphnia magna 48-h EC50 0.016 [8]

Fluxapyroxad

Rainbow Trout

(Oncorhynchus

mykiss)

96-h LC50 0.55 [9]

Daphnia magna 48-h EC50 6.95 [9]
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Fungicide Test Organism Endpoint Value (mg/L) Reference

Pyriofenone

Fathead Minnow

(Pimephales

promelas)

28-d NOEC 0.403 [3]

Daphnia magna 21-d NOEC 0.13 [3]

Azoxystrobin Fish 28-d NOEC 0.147 [5]

Daphnia magna 21-d NOEC 0.044 [5]

Boscalid Fish 28-d NOEC 0.34 [6]

Daphnia magna 21-d NOEC 0.98 [6]

Myclobutanil Fish 28-d NOEC 0.31 [7]

Daphnia magna 21-d NOEC 0.91 [7]

Trifloxystrobin Fish 28-d NOEC 0.002 [8]

Daphnia magna 21-d NOEC 0.003 [8]

Fluxapyroxad Fish 28-d NOEC 0.19 [9]

Daphnia magna 21-d NOEC 1.2 [9]
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Fungicide
Route of
Exposure

Endpoint
Value (µ g/bee
)

Reference

Pyriofenone Contact 48-h LD50 >100 [4][10]

Oral 48-h LD50 >100 [4][10]

Azoxystrobin Contact 48-h LD50 >200 [11]

Oral 48-h LD50 >200 [11]

Boscalid Contact 48-h LD50 >100 [6]

Oral 48-h LD50 >166 [6]

Myclobutanil Contact 48-h LD50 23.3 [7]

Oral 48-h LD50 9.4 [7]

Trifloxystrobin Contact 48-h LD50 >200 [8]

Oral 48-h LD50 >100 [8]

Fluxapyroxad Contact 48-h LD50 >100 [9]

Oral 48-h LD50 >100 [9]

Table 4: Toxicity to Earthworms (Eisenia fetida)
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Fungicide Endpoint Value (mg/kg soil) Reference

Pyriofenone 14-d LC50 >1000 [12]

56-d NOEC

(reproduction)
32 [12]

Azoxystrobin 14-d LC50 >1000 [5]

56-d NOEC

(reproduction)
240 [5]

Boscalid 14-d LC50 >500 [6]

56-d NOEC

(reproduction)
22.5 [6]

Myclobutanil 14-d LC50 >1000 [7]

56-d NOEC

(reproduction)
10 [7]

Trifloxystrobin 14-d LC50 >1000 [8]

56-d NOEC

(reproduction)
100 [8]

Fluxapyroxad 14-d LC50 >500 [9]

56-d NOEC

(reproduction)
3.1 [9]

Experimental Protocols
The toxicity data presented in this guide are based on standardized test protocols, primarily

those developed by the Organisation for Economic Co-operation and Development (OECD)

and the United States Environmental Protection Agency (US EPA) Office of Chemical Safety

and Pollution Prevention (OCSPP). These guidelines ensure the reliability and comparability of

ecotoxicological data.
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Acute Fish Toxicity (OECD 203 / OCSPP 850.1075): This test determines the median lethal

concentration (LC50) of a substance to fish, typically rainbow trout, over a 96-hour exposure

period.[9][13] Fish are exposed to a range of concentrations of the test substance in a static

or semi-static system.[7] Mortality is recorded at 24, 48, 72, and 96 hours.

Acute Daphnia Toxicity (OECD 202 / OCSPP 850.1010): This test evaluates the acute

immobilization of Daphnia magna after 48 hours of exposure to the test substance.[8][14]

The endpoint is the median effective concentration (EC50) that causes immobilization in 50%

of the daphnids.[8]

Chronic Fish and Daphnia Toxicity (OECD 210 & 211 / OCSPP 850.1400 & 850.1300):

These longer-term tests assess the effects of the test substance on survival, growth, and

reproduction over a significant portion of the organism's life cycle. The No-Observed-Effect

Concentration (NOEC) is a key endpoint.

Terrestrial Toxicity Testing:

Honeybee Acute Contact and Oral Toxicity (OECD 214 & 213 / OCSPP 850.3020): These

tests determine the median lethal dose (LD50) of a substance to adult honeybees.[5][15] For

the contact test, the substance is applied directly to the thorax of the bees.[15] In the oral

test, bees are fed a sucrose solution containing the test substance.[5][15] Mortality is

observed over 48 to 96 hours.

Earthworm Acute Toxicity (OECD 207 / OCSPP 850.3100): This test determines the LC50 of

a substance to earthworms in artificial soil over a 14-day period.[11][16] Mortality and

sublethal effects like weight change are assessed.

Earthworm Reproduction Test (OECD 222 / OCSPP 850.3100): This chronic test evaluates

the effects of a substance on the reproductive output (cocoon production and juvenile

emergence) of earthworms over a period of 56 days to determine the NOEC.

Soil Microorganism Toxicity Testing:

Soil Respiration (OECD 217): This test measures the effect of a substance on the carbon

dioxide production of soil microorganisms, indicating an impact on overall microbial activity.
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Nitrogen Transformation (OECD 216): This test assesses the effect of a substance on the

rate of nitrification, a crucial process for soil fertility driven by specific microbial populations.

Signaling Pathways and Experimental Workflows
To visualize the mechanisms of toxicity and the experimental processes, the following diagrams

have been generated using Graphviz (DOT language).

Pyriofenone (FRAC Group 50)
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Caption: Signaling pathway for Pyriofenone's fungicidal action.
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Alternative Fungicide Modes of Action

Strobilurins (FRAC Group 11)
(e.g., Azoxystrobin, Trifloxystrobin)
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Caption: Signaling pathways for alternative fungicide classes.
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Experimental Workflow: Acute Aquatic Toxicity Testing

Test Organism Acclimation
(e.g., Rainbow Trout, Daphnia magna)

Preparation of Test Solutions
(Fungicide Concentrations)

Exposure of Organisms
(e.g., 96h for fish, 48h for daphnia)

Regular Observations
(Mortality, Immobilization, Sub-lethal Effects)

Data Analysis
(Calculation of LC50/EC50)

Final Report
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Caption: Workflow for acute aquatic toxicity experiments.
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Experimental Workflow: Honeybee Acute Toxicity Testing

Collection of Young Adult Worker Bees

Preparation of Dosing Solutions
(Oral or Contact)

Individual Dosing of Bees

Incubation under Controlled Conditions
(Temperature, Humidity)

Mortality and Sub-lethal Effects Assessment
(24, 48, 72, 96 hours)

Calculation of LD50

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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